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Compound of Interest
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Cat. No.: B13423336 Get Quote

This guide provides technical assistance, troubleshooting advice, and frequently asked

questions for researchers, scientists, and drug development professionals who are retrofitting

refrigeration equipment from the CFC refrigerant R-502 to modern HFC alternatives like R-

404A and R-507.

Frequently Asked Questions (FAQs)
Q1: Why is it necessary to retrofit equipment that uses R-502?

A: R-502 is a chlorofluorocarbon (CFC) refrigerant that contributes to the depletion of the

Earth's ozone layer.[1] Due to international agreements like the Montreal Protocol, the

production and use of CFCs have been phased out.[2] Retrofitting is a cost-effective alternative

to complete system replacement, allowing existing equipment to operate with environmentally

acceptable, non-ozone-depleting HFC refrigerants.[2]

Q2: What are the primary HFC replacements for R-502, and how do they differ?

A: The most common HFC replacements for R-502 are R-404A and R-507. Both are suitable

for low and medium-temperature commercial refrigeration applications.[3][4]

R-404A is a near-azeotropic blend of HFC-125 (44%), HFC-143a (52%), and HFC-134a

(4%).[1] Because it is a non-azeotropic mixture, it must be charged in a liquid state to

maintain the proper composition.[1]
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R-507 is an azeotropic blend of HFC-125 (50%) and HFC-143a (50%).[1] As an azeotropic

mixture, its composition does not change during phase change, which can simplify charging

and handling.[3] After multiple leak-and-recharge cycles, the composition of R-507 remains

more stable than R-404A.[3][4][5]

Performance-wise, R-507 generally offers a slightly higher cooling capacity and better heat

transfer coefficient than R-404A.[3]

Q3: Can I use the existing mineral oil from my R-502 system with an HFC refrigerant?

A: No, this is one of the most critical challenges. HFC refrigerants like R-404A and R-507 are

not miscible (they do not mix well) with traditional mineral oil or alkylbenzene lubricants used in

R-502 systems.[2][6][7] Using HFCs with these oils will lead to poor lubricant return to the

compressor, causing inadequate lubrication and eventual compressor failure.[8]

Q4: What type of oil is required for HFC refrigerants?

A: Polyol ester (POE) oils are required for use with HFC refrigerants such as R-404A and R-

507.[6][9][10][11] It is crucial to consult with the compressor manufacturer to select the correct

viscosity grade and brand of POE lubricant.[2] POE oils are very hygroscopic, meaning they

readily absorb moisture from the air, so careful handling is required to prevent moisture

contamination in the system.[6][10]

Q5: How much of the old mineral oil must be removed during a retrofit?

A: To ensure proper oil return and system reliability, the residual mineral oil content in the

system should not exceed 5%.[10] Achieving this level often requires flushing the system

multiple times. The flushing procedure may involve using the old R-502 refrigerant with the new

POE oil to help circulate and remove the remaining mineral oil before recovering the R-502 and

charging with the new HFC.[10]

Q6: Do I need to replace the Thermostatic Expansion Valve (TXV) when retrofitting from R-

502?

A: Not always, but it must be evaluated. The pressure-temperature characteristics of R-404A

and R-507 are very close to R-502.[3] Many TXVs are rated for use with both R-502 and its

HFC replacements.[12][13][14][15] However, it is best practice to check the expansion valve
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manufacturer's recommendations. In some cases, a minor superheat adjustment may be

necessary.[2] If the existing valve is old or its performance is questionable, replacing it is

recommended.

Q7: How much HFC refrigerant should be charged into the system?

A: HFC refrigerants have different densities than R-502. As a general rule, the system will

require less weight of the HFC refrigerant. The optimal charge is typically between 75% and

90% of the original R-502 charge weight.[9] The initial charge should be around 75-80%, and

then adjusted based on performance measurements like superheat and subcooling to optimize

system operation.[2][16]

Performance Comparison Data
The following tables summarize key differences between R-502 and its primary HFC

replacements.

Table 1: Refrigerant Composition and Characteristics

Property R-502 (CFC)
R-404A (HFC
Blend)

R-507 (HFC Blend)

Composition
R-22 (48.8%) / R-115

(51.2%)

R-125 (44%) / R-143a

(52%) / R-134a (4%)

[1]

R-125 (50%) / R-143a

(50%)[1]

Type Azeotropic Near-Azeotropic Azeotropic[1][3]

Required Oil
Mineral Oil (MO) /

Alkylbenzene (AB)[11]

Polyol Ester (POE)

[10][11]

Polyol Ester (POE)

[10][11]

Charging Method Liquid or Vapor Liquid Only[1][2] Liquid or Vapor

Table 2: System Performance Comparison vs. R-502
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Performance Metric R-404A R-507

Cooling Capacity 4% to 6.5% higher[17] 8.5% to 11% higher[17]

Coefficient of Performance

(COP)
Approx. 3% lower[17] Approx. 3% lower[17]

Compressor Discharge Temp. 4°C to 8°C lower[17] 4°C to 8°C lower[17]

Operating Pressures Higher than R-502[10] Higher than R-502[10]

Mass Flow Rate Approx. 8% lower[17] Nearly identical to R-502[17]

Note: Performance can vary based on system design and operating conditions.

Troubleshooting Guide
Q: My system's head pressure is much higher than it was with R-502. What's wrong?

A: High head pressure is a common issue after an HFC retrofit. HFC refrigerants naturally

operate at higher pressures than R-502.[10] However, excessively high pressure can indicate a

problem:

Non-Condensables: Air may have entered the system during service. The system must be

evacuated to a deep vacuum (e.g., 500 microns or less) to remove air and moisture.[9][18]

System Overcharge: The refrigerant charge should be 75-90% of the original R-502 charge

by weight.[9] An overcharge will cause a significant rise in head pressure.

Dirty Condenser Coil: Any dirt or obstruction on the condenser coil will reduce its ability to

reject heat, raising the pressure.[19][20]

Condenser Fan Issues: A malfunctioning condenser fan motor or damaged blades will

reduce airflow across the coil.[19]

High Ambient Temperature: Higher than normal ambient temperatures will cause a

corresponding increase in head pressure.[20]

Q: The compressor seems to be running hotter than before. Is this a concern?
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A: While R-404A and R-507 typically result in lower compressor discharge temperatures than

R-502, an overheating compressor is a serious issue.[17] Check the following:

Superheat Setting: Incorrect superheat at the compressor inlet can cause overheating.

Ensure the TXV is adjusted correctly for the new refrigerant.[18]

High Head Pressure: The causes listed in the previous question can also lead to increased

compressor temperature as the compressor works harder.

Lubrication Issues: If significant mineral oil remains, it can impede heat transfer and proper

lubrication, causing the compressor to run hot.

Q: The system is not providing enough cooling after the retrofit. What should I check?

A: A loss of cooling capacity can stem from several factors:

Undercharge: The most common cause. Add refrigerant in small increments until operating

parameters (superheat, subcooling) are within the desired range.[18]

Residual Mineral Oil: Mineral oil can coat the inside of evaporator tubes, acting as an

insulator and reducing heat transfer.[10] This highlights the importance of a thorough oil

flush.

Incorrect Superheat: If the TXV is not feeding enough refrigerant into the evaporator,

capacity will be low. Check and adjust the superheat setting.

Filter-Drier: A clogged or restrictive filter-drier can limit refrigerant flow. It is mandatory to

replace the filter-drier during any retrofit.[2][10]

Diagrams & Workflows
Retrofit Procedure Workflow
The following diagram outlines the essential steps for a successful R-502 to HFC retrofit.
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R-502 to HFC Retrofit Workflow

Phase 1: Pre-Retrofit

Phase 2: System Modification

Phase 3: Post-Retrofit

1. Establish Baseline
Performance with R-502

2. Leak Check System

3. Recover R-502 Charge
(Weigh amount removed)

4. Drain Mineral Oil
(Compressor, Separator, etc.)

5. Flush System with POE Oil
(Repeat until <5% MO)

6. Charge with POE Oil
(Correct viscosity)

7. Replace Filter-Drier

8. Evaluate/Replace TXV
(If necessary)

9. Evacuate System
(To <500 Microns)

10. Charge with HFC
(75-90% of R-502 weight)

(Charge as liquid for blends)

11. Start System & Adjust Charge
(Check Superheat/Subcooling)

12. Leak Check Again

13. Label System
(Refrigerant & Oil Type)

Click to download full resolution via product page

Caption: Step-by-step workflow for retrofitting R-502 systems to HFC refrigerants.
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Troubleshooting High Head Pressure
This decision tree helps diagnose the root cause of excessive head pressure in a newly

retrofitted system.
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Troubleshooting: High Head Pressure

High Head Pressure
Detected

Is Condenser Coil Clean
& Airflow Unobstructed?

Clean Condenser Coil
Check Fan Operation

No

Was System Evacuated
to <500 Microns?

Yes

Non-Condensables (Air) Likely
Recover, Evacuate Properly, Recharge

No

Is Refrigerant Charge
<90% of original R-502 weight?

Yes

System Overcharged
Recover excess refrigerant

No

Check Subcooling
& other operating parameters.

Pressure may be normal for HFC.

Yes

Click to download full resolution via product page

Caption: A logical decision tree for diagnosing high head pressure post-retrofit.
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Experimental Protocol: Post-Retrofit Performance
Validation
This protocol provides a methodology for quantifying the performance of a refrigeration system

after retrofitting from R-502 to an HFC refrigerant.

Objective: To compare the operational performance (cooling capacity, energy efficiency,

operating pressures, and temperatures) of a refrigeration system before and after being

retrofitted from R-502 to an HFC refrigerant (R-404A or R-507).

Materials:

Refrigeration system originally running on R-502.

Calibrated temperature sensors (thermocouples or RTDs).

Calibrated pressure transducers.

Power meter to measure compressor energy consumption.

Refrigerant recovery unit and cylinders.

Vacuum pump and micron gauge.

Digital refrigerant scale.

Selected HFC refrigerant (R-404A or R-507) and compatible POE lubricant.

Methodology:

Phase 1: Baseline Data Collection (R-502)

1. Instrument the system: Place temperature and pressure sensors at key points:

compressor suction and discharge, evaporator inlet and outlet, condenser inlet and outlet.

[9]

2. Stabilize the system: Operate the system under a constant, defined thermal load until

steady-state conditions are achieved.
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3. Record baseline data: For at least one hour, record all temperatures, pressures, and

compressor power consumption at regular intervals (e.g., every 5 minutes). This data is

the R-502 baseline.[2][9]

4. Leak check the entire system. Repair any identified leaks.

Phase 2: Retrofit Procedure

1. Recover the R-502 charge using the recovery unit. Weigh and record the total amount of

refrigerant removed.[2]

2. Drain the mineral oil from the compressor and any oil separators or reservoirs.

3. Perform a triple flush using the approved POE lubricant to ensure residual mineral oil is

below 5%.[10]

4. Install a new liquid line filter-drier compatible with HFC refrigerants.[10]

5. Evacuate the system to a pressure of 500 microns or less. Perform a vacuum decay test

to ensure the system is leak-free and dry.[9][10]

6. Charge the system with the selected HFC refrigerant. The initial charge should be

approximately 75% of the baseline R-502 weight. Important: Charge blended refrigerants

like R-404A as a liquid from the cylinder.[2]

Phase 3: Post-Retrofit Data Collection (HFC)

1. Start the system and allow it to stabilize under the same thermal load used for baseline

testing.

2. Optimize the refrigerant charge: Add or remove small amounts of HFC refrigerant to

achieve the manufacturer's recommended superheat and subcooling values.

3. Record performance data: Once the charge is optimized and the system is stable, record

all temperatures, pressures, and compressor power consumption for at least one hour at

the same intervals as the baseline test.

Data Analysis
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1. Calculate key performance indicators for both the R-502 and HFC tests, including:

Refrigerating Effect (Cooling Capacity)

Compressor Power Input

Coefficient of Performance (COP = Refrigerating Effect / Power Input)

Compressor Discharge Temperature

Pressure Ratio

2. Compare the results in a tabular format to quantify the performance changes resulting

from the retrofit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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